Cas no 898754-40-0 (2'-Cyano-3-(2,6-dimethylphenyl)propiophenone)

2'-Cyano-3-(2,6-dimethylphenyl)propiophenone structure
898754-40-0 structure
Product Name:2'-Cyano-3-(2,6-dimethylphenyl)propiophenone
CAS No:898754-40-0
MF:C18H17NO
MW:263.333684682846
CID:993947
PubChem ID:24726383
Update Time:2025-10-05

2'-Cyano-3-(2,6-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(2,6-dimethylphenyl)propanoyl]benzonitrile
    • 2'-CYANO-3-(2,6-DIMETHYLPHENYL)PROPIOPHENONE
    • 898754-40-0
    • MFCD03843770
    • DTXSID50644776
    • AKOS016022345
    • 2'-Cyano-3-(2,6-dimethylphenyl)propiophenone
    • MDL： MFCD03843770
    • Inchi： 1S/C18H17NO/c1-13-6-5-7-14(2)16(13)10-11-18(20)17-9-4-3-8-15(17)12-19/h3-9H,10-11H2,1-2H3
    • InChI Key： CYCAJOLVMFGIPH-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=CC=1C#N)CCC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 263.13100
  • Monoisotopic Mass: 263.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Density: 1.1
  • Boiling Point: 451.6°C at 760 mmHg
  • Flash Point: 226.9°C
  • Refractive Index: 1.58
  • PSA: 40.86000
  • LogP: 3.99058

2'-Cyano-3-(2,6-dimethylphenyl)propiophenone Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2'-Cyano-3-(2,6-dimethylphenyl)propiophenone Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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